Cas no 131-17-9 (Diallyl phthalate)

• Product Name: Diallyl phthalate
• CAS No: 131-17-9
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• MDL: MFCD00008646
• CID: 36264
• PubChem ID: 24862810
• Update Time: 2025-12-22

Diallyl phthalate Chemical and Physical Properties

Names and Identifiers

• Diallyl phthalate
• DAP
• 1,2-Benzenedicarboxylic acid, di-2-propenyl ester
• o-phthalic acid diallyl ester
• Allyl Phthalate
• diallylester phthalic acid
• DAP(Diallyl Phthalate)
• dapon 35
• dapon r
• Phthalic Acid Diallyl Ester
• Dappu
• RX 1-501N
• NCI-C50657
• RX 3-1-530
• DAP MonoMer
• 1,2-Benzenedicarboxylic acid di-2-propenyl ester
• daponr
• dapon35
• O-benzenedicarboxylic acid diallyl este

• MDL： MFCD00008646
• Inchi： 1S/C14H14O4/c1-3-9-17-13(15)11-7-5-6-8-12(11)14(16)18-10-4-2/h3-8H,1-2,9-10H2
• InChI Key： QUDWYFHPNIMBFC-UHFFFAOYSA-N
• SMILES： C=CCOC(C1C(C(OCC=C)=O)=CC=CC=1)=O
• BRN： 1880877

Computed Properties

• Exact Mass: 246.08900
• Monoisotopic Mass: 246.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: Colorless or yellowish oily liquid. The smell is mild, flammable and tear inducing.
• Density: 1.121 g/mL at 25 °C(lit.)
• Melting Point: -70 ºC
• Boiling Point: 165-167 °C/5 mmHg(lit.)
• Flash Point: Fahrenheit: 330.8 ° f < br / > Celsius: 166 ° C < br / >
• Refractive Index: n20/D 1.519(lit.)
• Solubility: 0.18g/l
• Water Partition Coefficient: 6 g/L (20 ºC)
• PSA: 52.60000
• LogP: 2.37220
• Vapor Pressure: 2.3 mmHg ( 150 °C)
• Solubility: Insoluble in water, slightly soluble in petroleum ether and glycerol, miscible with ethanol, benzene, ethyl acetate and other organic solvents.

Diallyl phthalate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： 22-50/53
• Safety Instruction： S24/25-S60-S61
• FLUKA BRAND F CODES：19
• RTECS：CZ4200000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：9
• Safety Term：9
• Packing Group：III
• Risk Phrases：R22; R50/53
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：The package shall be complete and handled with care. The warehouse shall be ventilated, kept away from open fire, high temperature and stored separately from oxidant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals High Polymer Materials

Additional information on Diallyl phthalate

Diallyl Phthalate (CAS No. 131-17-9): Applications and Recent Research Developments

Diallyl phthalate, commonly identified by its chemical abstracts service number CAS No. 131-17-9, is a significant compound in the realm of industrial and pharmaceutical chemistry. As a dialkyl phthalate, it exhibits unique properties that make it valuable in various applications, ranging from polymer additives to potential uses in drug development. This introduction delves into the compound's characteristics, its industrial significance, and the latest research findings that highlight its potential in modern science.

The molecular structure of diallyl phthalate consists of a phthalate core substituted with two allyl groups. This configuration imparts distinct reactivity and solubility properties, making it a versatile intermediate in organic synthesis. The compound's high molecular weight and relatively low volatility contribute to its stability in various chemical environments, which is a crucial factor in its industrial applications.

In industrial settings, diallyl phthalate is primarily utilized as a plasticizer and modifier for polymers. Its ability to enhance the flexibility and durability of plastics while maintaining thermal stability has made it a preferred choice in the manufacturing of vinyl cements, adhesives, and coatings. The compound's compatibility with other polymer additives further extends its utility in composite materials, where it serves to improve mechanical properties and processability.

Recent research has begun to explore the potential applications of diallyl phthalate beyond traditional industrial uses. One emerging area is its role as a precursor in the synthesis of functionalized polymers that exhibit enhanced biodegradability and environmental compatibility. These advancements are particularly relevant in an era where sustainable materials are gaining increasing importance due to growing environmental concerns.

Moreover, studies have indicated that derivatives of diallyl phthalate may have applications in pharmaceutical chemistry. The compound's structural motif, which includes a phthalate ring system, is known to be present in several bioactive molecules. Researchers are investigating how modifications to this core structure can lead to compounds with therapeutic potential, such as anti-inflammatory or antimicrobial properties. This line of inquiry underscores the importance of diallyl phthalate as a building block for novel drug candidates.

The reactivity of diallyl phthalate also makes it a valuable tool in synthetic organic chemistry. Its double bonds allow for various functionalization reactions, including cross-coupling reactions and polymerization processes. These reactions enable chemists to tailor the compound's properties for specific applications, such as creating polymers with tailored thermal or mechanical characteristics. Such versatility positions diallyl phthalate as an indispensable intermediate in both large-scale industrial processes and laboratory-scale synthetic endeavors.

In conclusion, Diallyl phthalate (CAS No. 131-17-9) is a multifaceted compound with broad applications across multiple industries. Its role as a plasticizer and polymer modifier remains foundational, but ongoing research is uncovering new possibilities for its use in sustainable materials and pharmaceuticals. As scientific understanding advances, the potential uses for this compound are likely to expand further, reinforcing its importance in modern chemistry and material science.